8-methoxy-3-[(2R)-pyrrolidin-2-ylmethyl]quinazolin-4(3H)-one

• IUPAC Name: 8-methoxy-3-[[(2R)-pyrrolidin-2-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C14H17N3O2/c1-19-12-6-2-5-11-13(12)16-9-17(14(11)18)8-10-4-3-7-15-10/h2,5-6,9-10,15H,3-4,7-8H2,1H3/t10-/m1/s1
• InChI Key: VSLCXLHJQHRHQX-SNVBAGLBSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=CN(C2=O)CC3CCCN3
• Isomeric SMILES: COC1=CC=CC2=C1N=CN(C2=O)C[C@H]3CCCN3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

The compound “8-methoxy-3-[(2R)-pyrrolidin-2-ylmethyl]quinazolin-4(3H)-one” is a derivative of quinazolinone. Quinazolinones are noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization. They are building blocks for about 150 naturally occurring alkaloids with a broad range of biological activity.

Synthesis Analysis

Quinazolin-4(3H)-one can be synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air, a process known as the Niementowski reaction. Another method involves visible light-induced condensation cyclization of 2-aminobenzamides and aldehydes under visible light irradiation. This reaction proceeds using fluorescein as a photocatalyst in the presence of TBHP without the need for a metal catalyst.

Molecular Structure Analysis

Quinazolin-4(3H)-one derivatives were designed and synthesized as histone deacetylase 6 (HDAC6) inhibitors based on novel quinazolin-4(3H)-one as the cap group and benzhydroxamic acid as the linker and metal-binding group. The structures of the target compounds were characterized using 1H-NMR, 13C-NMR, LC–MS, and elemental analyses.

Chemical Reactions Analysis

Quinazolinones are considered as noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization. They have received significant attention due to their widely and distinct biopharmaceutical activities.

Mechanism of Action

Quinazolinones have a diverse set of biological activities such as anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-HIV and anti-analgesic. They have been investigated as novel drug molecules.